Cas no 2877642-79-8 (4-[1-(5-fluoropyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine)

• Product Name: 4-[1-(5-fluoropyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine
• CAS No: 2877642-79-8
• MF: C₁₃H₁₇FN₄OS
• MW: 296.363684415817
• CID: 5328595
• PubChem ID: 165434680
• Update Time: 2025-06-30

4-[1-(5-fluoropyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine Chemical and Physical Properties

Names and Identifiers

• AKOS040867917
• F6753-4139
• 2877642-79-8
• 4-[1-(5-fluoropyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine
• [1-(5-Fluoro-2-pyrimidinyl)-3-pyrrolidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C13H17FN4OS/c14-11-7-15-13(16-8-11)18-2-1-10(9-18)12(19)17-3-5-20-6-4-17/h7-8,10H,1-6,9H2
• InChI Key： USIXVKWAFODRBR-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC=C(F)C=N2)C1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 296.11071051g/mol
• Monoisotopic Mass: 296.11071051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.1±60.0 °C(Predicted)
• pka: 2.74±0.42(Predicted)

Additional information on 4-[1-(5-fluoropyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine

4-[1-(5-Fluoropyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine: A Comprehensive Overview

4-[1-(5-Fluoropyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine (CAS No: 2877642-79-8) is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structure, has garnered attention due to its promising applications in various therapeutic areas. The molecule consists of a thiomorpholine ring system, which is a six-membered ring containing sulfur and nitrogen atoms, and a pyrrolidine moiety substituted with a 5-fluoropyrimidine group. The integration of these structural elements contributes to the compound's intriguing pharmacological properties.

The 5-fluoropyrimidine group is a well-known scaffold in medicinal chemistry, often associated with antiviral and anticancer activities. Its presence in this compound suggests potential antiproliferative effects, making it a candidate for cancer therapy research. Recent studies have highlighted the importance of pyrimidine derivatives in targeting specific kinases and enzymes involved in cellular signaling pathways. The pyrrolidine ring, on the other hand, adds flexibility to the molecule, enhancing its ability to interact with biological targets.

The thiomorpholine moiety is another critical component of this compound. Thiomorpholines are known for their stability and ability to form hydrogen bonds, which are essential for drug-receptor interactions. This structural feature not only enhances the compound's bioavailability but also contributes to its selectivity towards specific biological targets. Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of thiomorpholine derivatives to various proteins, further underscoring their potential in drug design.

Recent research has focused on the synthesis and characterization of 4-[1-(5-fluoropyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine and its analogs. Studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, preclinical trials have shown that the compound can effectively inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

The development of 4-[1-(5-fluoropyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine has also been driven by advancements in synthetic organic chemistry. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the synthesis process. These methods not only improve yield but also reduce reaction times, making the compound more accessible for large-scale production.

In terms of pharmacokinetics, 4-[1-(5-fluoropyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine has shown favorable properties such as good solubility and moderate permeability. These characteristics are crucial for ensuring effective absorption and distribution within the body, which are essential for therapeutic efficacy. Furthermore, preliminary toxicity studies indicate that the compound has a relatively low toxicity profile, making it a promising candidate for further clinical development.

The application of 4-[1-(5-fluoropyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine extends beyond its direct use as a therapeutic agent. Its structural versatility makes it an ideal lead compound for exploring new chemical entities with enhanced potency and selectivity. By modifying the substituents on the pyrimidine ring or altering the thiomorpholine moiety, researchers can generate a library of compounds with diverse biological activities.

Recent breakthroughs in artificial intelligence (AI)-aided drug discovery have further accelerated research on 4-[1-(5-fluoropyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine and similar compounds. Machine learning algorithms have been employed to predict optimal substituent patterns that maximize bioactivity while minimizing off-target effects. These computational tools have significantly reduced the time and cost associated with drug development.

In conclusion, 4-[1-(5-fluoropyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine (CAS No: 2877642-79-) represents a cutting-edge advancement in medicinal chemistry with immense potential for therapeutic applications. Its unique structure, combined with recent research findings, positions it as a valuable asset in the quest for novel drugs targeting complex diseases such as cancer and neurodegenerative disorders.